Hydron;benzoate

• CAS No.: 117500-35-3
• Product Name: Hydron;benzoate
• Molecular Formula: C7H6O2; C7H6O2; C6H5COOH; C6H5COOH
• Molecular Weight: 122.12 g/mol
• IUPAC Name: hydron;benzoate
• Standard InChI: InChI=1S/C7H6O2/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H,8,9)
• Standard InChIKey: WPYMKLBDIGXBTP-UHFFFAOYSA-N
• SMILES: [H+].C1=CC=C(C=C1)C(=O)[O-]
• Canonical SMILES: [H+].C1=CC=C(C=C1)C(=O)[O-]
• Boiling Point: 480 °F at 760 mm Hg (NTP, 1992); 249.2 °C; 249.2 °C at 760 mm Hg; 249 °C
• Colorform: Monoclinic tablets, plates, leaflets; White scales or needle crystals; Monoclinic leaflets or needles
• Density: 1.316 at 82.4 °F (USCG, 1999); 1.2659 g/cu cm at 15 °C; 1.3 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1
• Flash Point: 250 °F (NTP, 1992); 250 °F (121 °C) (closed cup); 121 °C c.c.
• Melting Point: 252.3 °F (NTP, 1992); 122.4 °C; 121,5 - 123,5 °C; Mp 122 °; 122.35 °C; 122.4°C; 122 °C
• Physical Description: Benzoic acid appears as a white crystalline solid. Slightly soluble in water. The primary hazard is the potential for environmental damage if released. Immediate steps should be taken to limit spread to the environment. Used to make other chemicals, as a food preservative, and for other uses.; DryPowder; Liquid; OtherSolid; PelletsLargeCrystals; White crystalline powder; Solid; WHITE CRYSTALS OR POWDER.; white crystal scales or needles with a faint urine, almond odou
• Description: Benzoic acid, also known as benzoate or E210, belongs to the class of organic compounds known as benzoic acids. These are organic Compounds containing a benzene ring which bears at least one carboxyl group. Benzoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Benzoic acid has been found throughout most human tissues, and has also been detected in most biofluids, including saliva, feces, urine, and sweat. Within the cell, benzoic acid is primarily located in the cytoplasm and endoplasmic reticulum. Benzoic acid exists in all eukaryotes, ranging from yeast to humans. Benzoic acid is also a parent compound for other transformation products, including but not limited to, 4-(2-carboxyphenyl)-2-oxobut-3-enoic acid, 4-hydroxy-3-octaprenylbenzoic acid, and hydroxybenzoic acid. Benzoic acid is a potentially toxic compound.; Benzoic acid appears as a white crystalline solid. Slightly soluble in water. The primary hazard is the potential for environmental damage if released. Immediate steps should be taken to limit spread to the environment. Used to make other chemicals, as a food preservative, and for other uses.; Benzoic acid is a compound comprising a benzene ring core carrying a carboxylic acid substituent. It has a role as an antimicrobial food preservative, an EC 3.1.1.3 (triacylglycerol lipase) inhibitor, an EC 1.13.11.33 (arachidonate 15-lipoxygenase) inhibitor, a plant metabolite, a human xenobiotic metabolite, an algal metabolite and a drug allergen. It is a conjugate acid of a benzoate.
• Shelf Life: A 0.1% w/v aqueous solution of benzoic acid has been reported to be stable for at least 8 weeks when stored in polyvinyl chloride bottels, at room temperature.; During trasport: stable
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 3400 mg/L (at 25 °C); 0.02 M; 3.4 mg/mL at 25 °C; In water, 3.5X10+3 mg/L at 25 °C; 1 g dissolves in: 2.3 mL alcohol (cold), 1.5 mL alcohol (boiling), 4.5 mL chloroform, 3 mL ether, 3 mL acetone, 30 mL carbon tetrachloride,10 mL benzene, 30 mL carbon disulfide, 23 mL oil of turpentine. Also soluble in volatile and fixed oils; slightly soluble in petroleum ether; 0.29 g/L of benzoic acid in water at 20 °C; Acetone 55.6 g/L, benzene 12.2 g/L, carbone tetrachloride 4.1g/L, chloroform 15g/L, ethanol 58.4 g/L, ethyl ether 40.8 g/L, hexane 0.9 g/L methanol 71.5 g/L, toluene 10.6 g/L; Solubility in water, g/100ml at 20 °C: 0.29; insoluble in cold water; moderately soluble in hot water; soluble in oils and glycerol; very soluble (in ethanol)
• Synonyms: Acid, Benzoic; Benzoate, Potassium; Benzoic Acid; Potassium Benzoate; Ucephan
• Vapor Density: 4.21 (NTP, 1992) (Relative to Air); 4.21 (Air = 1); Relative vapor density (air = 1): 4.2
• Vapor Pressure: 1 mm Hg at 205 °F (NTP, 1992); 7.00e-04 mmHg; 7.0X10-4 mm Hg at 25 °C; Vapor pressure, Pa at 25 °C: 0.1
• PubChem Compound: 20144841
• Last Modified: Nov 11 2021